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Compound of Interest

Compound Name: 4-Chlorosalicylic acid

Cat. No.: B135390

A Technical Guide to the Physical Properties of
4-Chlorosalicylic Acid

This document provides a detailed overview of the key physical properties of 4-Chlorosalicylic
acid, focusing on its melting point and solubility. The information is intended for researchers,
scientists, and professionals in the field of drug development and chemical analysis.

Core Physical Properties

4-Chlorosalicylic acid presents as an off-white to light beige powder.[1][2] Its stability can be
affected by moisture, as it is described as hygroscopic.[2]

Quantitative Data Summary

The following tables summarize the melting point and solubility data for 4-Chlorosalicylic acid
compiled from various sources.

Table 1: Melting Point of 4-Chlorosalicylic Acid
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Melting Point Range (°C) Source Citation
209 - 213 [31[4]

210 - 212 [21[5116]17]

211 [8]

Table 2: Solubility of 4-Chlorosalicylic Acid

| Solvent / System | Solubility | Source Citation | | :--- | :--- | | Water | Slightly soluble / Insoluble
(< 0.1 mg/mL) |[1][2][9][10] | | Dimethyl Sulfoxide (DMSO) | 34 - 100 mg/mL (197.02 - 579.51
mM) |[9][10] | | Ethanol | 34 mg/mL |[9] | | Methanol | Slightly soluble |[2] | | Phosphate-Buffered
Saline (PBS) | 2 mg/mL (11.59 mM) with ultrasonication |[6] | | 10% DMSO + 90% Corn Oil | =
2.5 mg/mL (14.49 mM) |[6] | | 10% DMSO + 40% PEG300 + 5% Tween80 + 45% Saline | = 2.5
mg/mL (14.49 mM) |[6] | | 10% DMSO + 90% (20% SBE-B-CD in Saline) | = 2.5 mg/mL (14.49
mM) |[6] |

Experimental Protocols

The following sections detail the standard methodologies for determining the melting point and
solubility of a solid compound like 4-Chlorosalicylic acid.

The melting point of a crystalline solid is a key indicator of its purity. Pure compounds typically
exhibit a sharp melting point range of 0.5-1.0°C.[11] Impurities tend to depress the melting
point and broaden the melting range.[11][12] The capillary method is a standard technique.

Protocol:

o Sample Preparation: A small amount of the dry 4-Chlorosalicylic acid is finely powdered.
[13]

o Capillary Tube Loading: The open end of a capillary tube (sealed at the other end) is pushed
into the powder. The tube is then tapped gently to pack the powder into the sealed end,
aiming for a sample height of 1-2 mm.[12][13]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb.[12] This assembly is placed in a heating bath apparatus
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(e.g., a Thiele tube or a digital melting point apparatus) containing a high-boiling liquid like
paraffin oil or silicone oil.[11][13]

o Heating: The apparatus is heated slowly, with constant stirring of the bath to ensure uniform
temperature distribution.[12] An initial rapid heating can be done to find an approximate
melting point.[11]

e Measurement: For an accurate measurement, the heating rate is slowed to approximately 1-
2°C per minute as the temperature approaches the expected melting point.[11]

o Data Recording: Two temperatures are recorded: T1, the temperature at which the first drop
of liquid appears, and T2, the temperature at which the entire sample becomes a clear liquid.
The melting point is reported as the range T1-T2.[14]

Solubility can be assessed qualitatively or determined quantitatively through various analytical
methods.

Protocol 1: Qualitative Solubility Test
This method provides a general classification of solubility.

o Sample and Solvent Measurement: A small, measured amount of 4-Chlorosalicylic acid
(e.qg., 25 mg) is placed into a test tube.[15]

o Solvent Addition: A measured volume of the desired solvent (e.g., 0.75 mL) is added to the
test tube in small portions.[15]

o Mixing: After each addition, the test tube is shaken vigorously to facilitate dissolution.[15]

o Observation: The substance is classified as soluble, slightly soluble, or insoluble based on
visual inspection of the resulting mixture.

Protocol 2: Spectrophotometric Quantification (Example Method)

This method, adapted from protocols for similar phenolic acids, allows for precise
quantification.[16] It relies on the formation of a colored complex with ferric ions.
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o Standard Curve Preparation: Prepare a series of standard solutions of 4-Chlorosalicylic
acid of known concentrations.

o Complex Formation: Add a solution of ferric nitrate to each standard solution. This will form a
colored complex.[16]

e Spectrophotometric Analysis: Measure the absorbance of each standard solution at the
wavelength of maximum absorbance (Amax) using a spectrophotometer. Plot absorbance
versus concentration to create a standard curve.

o Sample Preparation: Prepare a saturated solution of 4-Chlorosalicylic acid in the solvent of
interest by adding an excess of the compound to the solvent and allowing it to equilibrate
(with stirring or shaking).

o Sample Analysis: Filter the saturated solution to remove undissolved solid. Dilute an aliquot
of the filtrate to a concentration that falls within the range of the standard curve.

o Quantification: Add the ferric nitrate solution to the diluted sample and measure its
absorbance. Use the standard curve to determine the concentration of 4-Chlorosalicylic
acid in the diluted sample, and then calculate the solubility in the original saturated solution.

Visualized Workflows

The following diagrams illustrate the experimental workflows for determining the physical
properties discussed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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